Cas no 1213589-21-9 ((2R)-2-amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol
• CAS No: 1213589-21-9
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5592647
• PubChem ID: 66515487
• Update Time: 2025-05-19

(2R)-2-amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(5-BROMO-2-CHLOROPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-5-bromo-2-chloro-, (βR)-
• (r)-2-Amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol
• Y14077
• AKOS015930008
• EN300-1914110
• CS-0352994
• 1213589-21-9
• (2R)-2-amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrClNO/c9-5-1-2-7(10)6(3-5)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： UNPVIFJKIFEUKM-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.644±0.06 g/cm3(Predicted)
• Boiling Point: 372.5±37.0 °C(Predicted)
• pka: 12.24±0.10(Predicted)

Additional information on (2R)-2-amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol

Compound CAS No. 1213589-21-9: (2R)-2-amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol

The compound (2R)-2-amino-2-(5-bromo-2-chlorophenyl)ethan-1-ol (CAS No. 1213589-21-9) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its chiral center at the second carbon atom, which imparts unique stereochemical properties. The presence of amino and hydroxyl groups, along with bromine and chlorine substituents on the aromatic ring, makes this molecule a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of (2R)-configuration in determining the biological activity of this compound. Researchers have demonstrated that the stereochemistry at the chiral center plays a critical role in molecular recognition and pharmacokinetic properties. For instance, a study published in *Journal of Medicinal Chemistry* explored the enantioselective synthesis of this compound and its derivatives, emphasizing their potential as lead compounds in drug discovery.

The synthesis of (2R)-amino alcohol derivatives has been optimized using asymmetric catalysis techniques, which has significantly improved the yield and enantiomeric excess of the product. This advancement has enabled chemists to explore the compound's applications in asymmetric synthesis, particularly in constructing complex natural product frameworks. For example, a research team at the University of California utilized this compound as a key intermediate in the total synthesis of a bioactive alkaloid, showcasing its utility in natural product synthesis.

In terms of biological activity, (5-bromo-2-chlorophenyl) substituent has been shown to enhance the compound's ability to interact with specific protein targets. A recent study conducted at Harvard University revealed that this compound exhibits moderate inhibitory activity against a panel of kinases, suggesting its potential as a lead molecule for anti-cancer drug development. Furthermore, its hydroxyl group facilitates hydrogen bonding interactions, which are crucial for binding to biological macromolecules.

The versatility of (ethan-1-ol) moiety in this compound allows for further functionalization through various chemical reactions. For instance, oxidation of the primary alcohol to an aldehyde or ketone can expand its application scope in organic synthesis. Additionally, the amino group can be employed for peptide coupling or other amide bond-forming reactions, making this compound a valuable reagent in combinatorial chemistry.

From an environmental perspective, researchers have also investigated the biodegradation pathways of (chlorophenyl)ethanamine derivatives, aiming to assess their ecological impact. Studies indicate that under specific microbial conditions, these compounds can undergo aerobic degradation, reducing their persistence in aquatic environments. This information is crucial for developing sustainable synthetic strategies and minimizing environmental risks associated with chemical manufacturing.

In conclusion, CAS No. 1213589-21-9, or (2R)-amino alcohol derivative, represents a promising platform for advancing both academic research and industrial applications. Its unique structural features and stereochemical properties make it an invaluable tool in drug discovery and organic synthesis. As ongoing research continues to uncover new insights into its biological activity and synthetic potential, this compound is poised to play a pivotal role in shaping future advancements in chemical science.